A continuous-flow process was developed for the aerobic oxidation of o-chlorotoluene (OCT) to o-chlorobenzoic acid (OCBA) with pure oxygen. Acetic acid as cosolvent and CoBr2/MnBr2 as catalyst, with a small amount of acetaldehyde as the radical initiator to make the reaction rapidly stimulates. Through the regulation of gas–liquid mixing, slug flow obtains similar mass transfer coefficient of annular flow and the reactor volume was further reduced. The reaction parameters were easily controlled by take the advantages of continuous-flow reactor. Under the optimal reaction conditions, the isolated yield of OCBA reached up to 94%. Compared with the traditional batch process, shorter residence time, higher product yield and operation safety are achieved by adapting simple continuous-flow system.

Photocatalytic generation of H2O2 with heterogeneous catalysts has attracted much attentions and impressive strategies have been used to increase the photocatalytic efficiency. However, applications of these strategies to large scale are still underdeveloped. For this reason, development of flow photocatalytic strategy is highly necessary. Considering this, we have developed a serial micro-batch flow reactor for the generation of H2O2 which could easily scale up the reaction to1L scale with high reproducibility with the modified g-C3N4. With this flow reactor, the generated concentration of H2O2 has been reached to 6.89 mM and 5.89 mM in pure water and seawater, respectively.Graphical Abstract

A low-cost 3D printed standardized flow-photochemistry setup has been designed and developed for use with a pressure-driven flow system using photochemistry lamps available in most laboratories. In this research, photochemical reactors were 3D printed from polypropylene which facilitated rapid optimization of both reactor geometry and experimental setup of the lamp housing system. To exemplify the rapidity of this approach to optimization, a Kessil LED lamp was used in the bromination of a range of toluenes in the 3D printed reactors in good yields with residence times as low as 27 s. The reaction compared favorably with the batch photochemical procedure and was able to be scaled up to a productivity of 75 mmol h−1.

A flow chemistry based continuous morphology-controllable precipitation strategy was successfully developed for synthesis of europium oxalate hydrate microparticles. The effects of flow ratio between raw materials within microchannels on the crystal structure, morphology and particle size distribution of the precipitated products were firstly studied. The results shown that both high yield and controllable morphology were achieved for Eu3+ precipitation reactions under its low concentration condition. The effects of supersaturation, mixing intensity, and reaction temperatures were also investigated in detail, which proved the continuous preparation of layered microparticles with concentrated size distribution can be achieved by this strategy. Multiple characterizations and comparison experiment synergistically reveal that the feed flow ratios of nitric acid and oxalic acid determines the morphology and particle size distribution due to affecting the mixing degree and phase composition of the precipitation reaction. In addition, the phase and morphology conversion of precipitates after calcination treatment were also studied, the as-calcined metal oxide powder exhibited a decent photoluminescence characteristic. In summary, this work demonstrates a promising precipitation strategy within micro-channels for mass controllable production of high-quality metal oxide materials.Graphical abstract

Abstract A strategy for combining theoretical and empirical model predictions to enhance process monitoring and disturbance detection in continuous pharmaceutical manufacturing is investigated using the first two steps of ciprofloxacin. The first-principles component is a dynamic model that reads in process parameter data and returns a concentration prediction for each species in the system using well-established equations and numerical discretization. The input data for the dynamic model comes from low-cost and reliable sensors that are already commonly deployed in manufacturing scenarios, such as flowmeters and thermocouples, making the approach amenable to potential uniform deployment across numerous manufacturing sites. The empirical component is infrared spectra collected from an inline flow cell that feeds to a partial least squares regression model for product concentration. Process parameter disturbances were introduced while continuously collecting the outlet stream infrared spectra, reagent flowrates, reactor temperature, and running the theoretical and empirical prediction models. Post-processing included the application of changepoint analysis, which is a statistical method of determining changes in the mean of a given time-series dataset. Both types of disturbances were captured as changepoints in the theoretical and empirical model predictions and could be obtained more rapidly by analyzing the residuals between the two predictions. This indicates that the deployment of theoretical models along with empirical is a robust approach for rapidly detecting deviations in the process health, reducing the time that potentially out of specification material is sent downstream. Additionally, by comparing trends in the models with the process parameter data, root-cause analysis can be rapidly carried out for a given disturbance. This places emphasis on holistic process monitoring by incorporating characterization knowledge and understanding into the process along with applying all available data sources to ensure product quality.Highlights• First-principles and empirical concentration predictions were analyzed and compared for a multi-step continuous flow reaction.• Process disturbances were enacted to assess model responses.• And changepoint analysis was applied to observe when they were detected.• Changepoint analysis of the predictions’ residuals show this single metric can be monitored to rapidly detect process deviations.Graphical Abstract

Budesonide, a glucocorticosteroid, is used as anti-asthmatic drug that became generic in 2019. Existing preparation methods of budesonide require utilization of corrosive acids and involve expensive purification process. Thus, a new cost-effective continuous flow process for the synthesis of budesonide which belongs to the class of 16,17 acetals of pregnane core, is discussed in the present research findings. Flow reactor parameters such as flow rate, temperature, residence time, solution volumes, anti-solvents and reactor frequency are subjected to investigation on the preparation of molar ratio of budesonide epimers. Further, the suitable parameters entail for obtaining the desired molar ratio of epimers. In another aspect, particle size optimization studies are also performed to get the desired budesonide solid product. A continuous flow process for preparation of budesonide is identified from the present research investigation which can be readily transferred to industrial scale up.Graphical abstract

Biomass is a renewable, almost infinite reservoir of a large diversity of highly functionalized chemicals. The conversion of biomass toward biobased platform molecules through biorefineries generally still lacks economic viability. Profitability could be enhanced through the development of new market opportunities for these biobased platform chemicals. The fine chemical industry, and more specifically the manufacturing of pharmaceuticals is one of the sectors bearing significant potential for these biobased building blocks to rapidly emerge and make a difference. There are, however, still many challenges to be dealt with before this market can thrive. Continuous flow technology and its integration for the upgrading of biobased platform molecules for the manufacturing of pharmaceuticals is foreseen as a game-changer. This perspective reflects on the main challenges relative to chemical, process, regulatory and supply chain-related burdens still to be addressed. The implementation of integrated continuous flow processes and their automation into modular units will help for tackling with these challenges.Graphical abstract

We presented a microfluidic device for the preparation of monodisperse microdroplets with a small volume of samples or reagents, which is power-free, user-friendly and based only on a highly portable syringe. Our method requires only hand-operated syringes and sharpened capillaries without any complicated experimental setups, making the entire system portable and user-friendly for non-technical users. Vacuum is generated by pulling the plunger of the syringe on site, and fluid is generated by vacuum. The droplet size can be flexibly controlled by adjusting the size of micropores and capillary or vacuum degree. More potentially, microliter samples or reagents can also be prepared from it into emulsions. Unlike traditional methods, our device is self-activated, avoiding the need for external power supply while ensuring fewer samples or reagents consumption, simplifying operations and saving costs, facilitating immediate diagnostic testing or field trace substance detection.

The field of flow chemistry is growing rapidly, drawing attention across different disciplines. Despite its increasing popularity in the industry and research, little attention is given to the teaching of flow chemistry in the educational environment, especially at the undergraduate level. A major challenge with teaching undergraduate flow chemistry is the high cost of flow chemistry equipment. This study reports the development of low-cost, functioning flow chemistry equipment for the teaching of flow chemistry and experimental practicum. This provides the students with hands-on instruction in fabricating flow reaction devices by 3D printing. It also allows undergraduate students to understand the basics of flow chemistry and chemical engineering. An exciting part of this study is the skills acquired by undergraduate students. This is because of the learning experience they are exposed to by training and independently operating fabrication equipment, setting up flow experiments and conducting flow experiments with the fabricated devices. Finally, due to the low cost of the equipment, the set-up is suitable for teaching flow chemistry in a low-resource environment, such as our teaching laboratories in South Africa.Graphical abstract

AbstractAn expeditious and efficient continuous-flow process is reported for the synthesis of N,N′-bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexanediamine (DTMPA). The starting material 1,6-hexanediamine (HMDA) mixes with 2,2,6,6-tetramethyl-4-piperidinone (TAA), reacts with hydrogen in a micro fixed-bed reactor packed with 5% Pt/C catalyst to provide DTMPA in 85% isolated yield. The reaction rate in the flow system has been significantly improved (from 2 hours in batch to 12 minutes in flow) because of enhanced mass transfer. The purity of DTMPA from the continuous process is up to 97%. The effects of reaction temperature, pressure and initial concentration on product purity are investigated through the orthogonal method. The optimum conditions for the continuous-flow reaction are obtained as: molar ratio of TAA to HMDA is 2.1:1, reaction temperature is 70 °C, reaction pressure is 2 MPa and reaction time is 12 min. The reaction kinetics is investigated to be first order with respect to HMDA concentration and second order with respect to TAA concentration. Reaction rate constants are determined in the temperature range of 60–90 °C, and the activation energy is obtained as 26.2 kJ/mol. The continuous flow system enables efficient synthesis of DTMPA in gram-scale, corresponding to an overall productivity of 2.14 g/h after continuously running for over 8 hours successfully.Highlights• The continuous-flow reductive amination of 1,6-hexanediamine (HMDA) to generate hexanediamine piperidine (DTMPA) is carried out in a micro fixed-bed reactor successfully.• The optimum operation conditions are determined by orthogonal method, giving the target product with 85% isolated yield and 97% purity.• The reaction kinetics is investigated, reaction order, rate constants and the activation energy are obtained.• The productivity of the continuous-flow process to produce DTMPA is 2.14 g/hour, which is 5 times of that from the batch operation.